Cas no 2229592-61-2 (2-bromo-6-methoxy-4-(2-methylbut-3-yn-2-yl)phenol)

• Product Name: 2-bromo-6-methoxy-4-(2-methylbut-3-yn-2-yl)phenol
• CAS No: 2229592-61-2
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 5937751
• PubChem ID: 165646262
• Update Time: 2025-05-20

2-bromo-6-methoxy-4-(2-methylbut-3-yn-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-4-(2-methylbut-3-yn-2-yl)phenol
• 2229592-61-2
• EN300-1927020

• Inchi： 1S/C12H13BrO2/c1-5-12(2,3)8-6-9(13)11(14)10(7-8)15-4/h1,6-7,14H,2-4H3
• InChI Key： GFMZYEGURAJZCP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C#C)(C)C)OC)O

Computed Properties

• Exact Mass: 268.00989g/mol
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-bromo-6-methoxy-4-(2-methylbut-3-yn-2-yl)phenol

Compound 2-Bromo-6-Methoxy-4-(2-Methylbut-3-Yn-2-Yl)Phenol (CAS No. 2229592-61-2)

Compound 2-Bromo-6-Methoxy-4-(2-Methylbut-3-Yn-2-Yl)Phenol (CAS No. 2229592-61-2) is a complex organic molecule with a unique structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its potential applications and intriguing chemical properties. The molecule consists of a phenol ring substituted with a bromine atom, a methoxy group, and a 2-methylbutynyl group, making it a versatile building block for further chemical transformations.

The phenol core of this compound serves as a fundamental platform for various chemical reactions, including electrophilic substitution and nucleophilic aromatic substitution. The presence of the bromo group introduces reactivity that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of biaryls and heterobiaryls. The methoxy group, on the other hand, acts as an electron-donating substituent, influencing the electronic properties of the aromatic ring and enhancing its reactivity in certain reactions.

Recent studies have highlighted the importance of tertiary alkynyl groups, such as the (2-methylbutynyl) substituent in this compound, in the synthesis of advanced materials. These groups are known to impart unique mechanical and electronic properties to materials, making them valuable in the development of high-performance polymers and organic electronics. For instance, researchers have demonstrated that incorporating such alkynyl groups into polymer backbones can significantly improve their thermal stability and conductivity.

In terms of medicinal chemistry, compound 2-bromo-6-methoxy-4-(2-methylbutynyl)phenol has shown promise as a lead compound for drug discovery. Its structure allows for easy functionalization at the bromine position, enabling the introduction of various bioactive moieties. This flexibility makes it an ideal candidate for exploring new therapeutic agents targeting diseases such as cancer and inflammation. Recent advancements in medicinal chemistry have emphasized the role of phenolic compounds with halogen substituents in modulating cellular signaling pathways.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing the methoxy group and Sonogashira coupling for attaching the alkynyl substituent. The use of palladium catalysts has been particularly beneficial in achieving high yields and selectivity in these reactions.

From an environmental standpoint, understanding the degradation pathways of compound 2-bromo-6-methoxy-4-(2-methylbutynyl)phenol is crucial for assessing its potential impact on ecosystems. Recent research has focused on microbial degradation mechanisms, revealing that certain bacteria possess enzymes capable of breaking down complex aromatic compounds like this one. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, compound 2-bromo-6-methoxy-4-(2-methylbutynyl)phenol (CAS No. 2229591777777777) is a multifaceted molecule with applications spanning organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups offers researchers a versatile platform for exploring new chemical transformations and developing innovative materials. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing various fields of scientific research.